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Compound of Interest

Compound Name: 2,3-Dimethylthiomorpholine

CAS No.: 29442-12-4

Cat. No.: B1395435

Get Quote

Introduction: The Significance of Substituted
Thiomorpholines
The thiomorpholine scaffold is a privileged structural motif found in a wide array of biologically

active compounds and is of significant interest to researchers in drug discovery and

development.[1] The incorporation of substituents, such as methyl groups, at specific positions

on the thiomorpholine ring can profoundly influence the molecule's pharmacological properties.

The precise control of the stereochemistry of these substituents is often crucial for therapeutic

efficacy. This application note provides a detailed protocol for the diastereoselective synthesis

of trans-2,3-dimethylthiomorpholine, a key intermediate for the development of novel

therapeutics. The methodology presented herein is designed to be robust and reproducible,

providing a reliable route to the desired trans isomer.
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The diastereoselective synthesis of trans-2,3-dimethylthiomorpholine is achieved through a

carefully designed multi-step sequence. The core of this strategy lies in establishing the desired

trans stereochemistry in an acyclic precursor before the final ring-closing step. This approach

offers superior control over the stereochemical outcome compared to attempting to control

diastereoselectivity during the cyclization of a more flexible, achiral precursor.

Our synthetic route commences with a commercially available chiral starting material, which

undergoes a series of transformations to introduce the two methyl groups with the desired

relative stereochemistry. The final step involves an intramolecular cyclization to furnish the

target thiomorpholine ring. This strategy is informed by established methods for the

stereoselective synthesis of substituted heterocyclic systems.[2][3][4]
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Caption: Overall synthetic workflow for the diastereoselective synthesis of trans-2,3-
dimethylthiomorpholine.

Mechanistic Insights: Achieving trans-
Diastereoselectivity
The key to achieving the desired trans configuration lies in the substrate-controlled

diastereoselective addition of a methyl group to an α-chiral aldehyde. In our proposed

synthesis, the addition of a methyl Grignard reagent to an N-protected (R)-alaninal derivative is

expected to proceed via a Felkin-Anh model of asymmetric induction. This model predicts the

formation of the anti diastereomer as the major product, which will then be carried through the

subsequent steps to yield the final trans-2,3-dimethylthiomorpholine.

Felkin-Anh Model for Diastereoselection

Felkin-Anh Model

N-protected (R)-alaninal Nucleophilic attack of MeMgBr
from the least hindered face

MeMgBr Major Product:
anti-amino alcohol

Click to download full resolution via product page

Caption: Felkin-Anh model predicting the major anti-diastereomer.

Detailed Experimental Protocols
Materials and Reagents:
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Reagent Supplier Purity

(R)-Alaninol Sigma-Aldrich 98%

Di-tert-butyl dicarbonate

(Boc₂O)
Acros Organics 99%

Dess-Martin periodinane

(DMP)
Oakwood Chemical 97%

Methylmagnesium bromide

(MeMgBr)
Alfa Aesar 3.0 M in Et₂O

Triphenylphosphine (PPh₃) TCI 99%

Diisopropyl azodicarboxylate

(DIAD)
Combi-Blocks 95%

Thioacetic acid Alfa Aesar 96%

Lithium aluminum hydride

(LAH)
Sigma-Aldrich 95%

Trifluoroacetic acid (TFA) Fisher Scientific 99.5%

Protocol 1: Synthesis of the Acyclic Amino Alcohol Intermediate

N-Protection of (R)-Alaninol:

Dissolve (R)-alaninol (1.0 eq) in dichloromethane (DCM) in a round-bottom flask.

Add triethylamine (1.2 eq) and cool the solution to 0 °C.

Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM.

Allow the reaction to warm to room temperature and stir for 12 hours.

Wash the reaction mixture with saturated aqueous NaHCO₃ and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to yield the N-Boc protected amino alcohol.
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Oxidation to the Aldehyde:

Dissolve the N-Boc protected amino alcohol (1.0 eq) in DCM.

Add Dess-Martin periodinane (1.5 eq) portion-wise at room temperature.

Stir the reaction for 2-3 hours, monitoring by TLC until the starting material is consumed.

Quench the reaction with a saturated aqueous solution of Na₂S₂O₃ and NaHCO₃.

Extract the product with DCM, dry the combined organic layers over Na₂SO₄, filter, and

concentrate to give the crude aldehyde, which is used immediately in the next step.

Diastereoselective Grignard Addition:

Dissolve the crude aldehyde in anhydrous THF and cool to -78 °C.

Slowly add methylmagnesium bromide (1.5 eq) via syringe.

Stir the reaction at -78 °C for 3 hours.

Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

Allow the mixture to warm to room temperature and extract with ethyl acetate.

Dry the combined organic layers over Na₂SO₄, filter, and concentrate.

Purify the crude product by flash column chromatography to isolate the desired anti-amino

alcohol.

Protocol 2: Synthesis and Cyclization to trans-2,3-Dimethylthiomorpholine

Introduction of the Thiol Group (Mitsunobu Reaction):

Dissolve the anti-amino alcohol (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous

THF.

Cool the solution to 0 °C and add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise.
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After 15 minutes, add thioacetic acid (1.5 eq) and allow the reaction to warm to room

temperature and stir overnight.

Concentrate the reaction mixture and purify by flash column chromatography to obtain the

thioacetate intermediate.

Reduction and Deprotection:

Carefully add the thioacetate intermediate (1.0 eq) to a suspension of lithium aluminum

hydride (LAH, 3.0 eq) in anhydrous THF at 0 °C.

Allow the reaction to warm to room temperature and then reflux for 4 hours to effect both

reduction of the thioacetate and removal of the Boc group.

Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous NaOH, and

water.

Filter the resulting solids and wash with THF.

Concentrate the filtrate to yield the crude amino thiol.

Cyclization to trans-2,3-Dimethylthiomorpholine:

The crude amino thiol will undergo spontaneous cyclization upon standing or gentle

heating. To ensure complete cyclization, the crude product from the previous step can be

dissolved in methanol and stirred at room temperature for 12 hours.

Concentrate the solution and purify by distillation or column chromatography to obtain the

final product, trans-2,3-dimethylthiomorpholine.

Expected Results and Data
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Step Product Expected Yield
Diastereomeric
Ratio (trans:cis)

1 N-Boc-(R)-alaninol >95% N/A

2 N-Boc-(R)-alaninal >90% (crude) N/A

3 anti-amino alcohol 70-80% >10:1

4
Thioacetate

intermediate
60-70% >10:1

5

trans-2,3-

Dimethylthiomorpholin

e

50-60% (from

thioacetate)
>10:1

Conclusion
This application note provides a comprehensive and detailed protocol for the diastereoselective

synthesis of trans-2,3-dimethylthiomorpholine. By carefully selecting a synthetic strategy that

establishes the key stereocenters in an acyclic precursor, high diastereoselectivity for the

desired trans isomer can be achieved. The protocols outlined are based on well-established

and reliable chemical transformations, ensuring their utility for researchers in the fields of

medicinal chemistry and drug development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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